A phase field model coupling lithium diffusion and stress evolution with crack propagation and application in lithium ion batteries
Physical Chemistry Chemical Physics Pub Date: 2014-05-20 DOI: 10.1039/C4CP00563E
Abstract
Cracking and fracture of electrodes under diffusion during lithiation and delithiation is one of the main factors responsible for short life span of lithium based batteries employing high capacity electrodes. Coupling effects among lithium diffusion, stress evolution and crack propagation have a significant effect on dynamic processes of electrodes during cycling. In this paper, a phase field model coupling lithium diffusion and stress evolution with crack propagation is established. Then the model is applied to a silicon thin film electrode to explore the coupling effects on diffusion and crack propagation paths. During lithiation, simulation results show that lithium accumulates at crack tips and the lithium accumulation further reduces the local hydrostatic stress. Single and multiple crack geometries are considered to elucidate some of the crack patterns in thin film electrodes as a consequence of coupling effects and crack interactions.
Recommended Literature
- [1] Unravelling the effects of size, volume fraction and shape of nanoparticle additives on crystallization of nanocomposite polymers†
- [2] A niobium polyoxometalate–folic acid conjugate as a hybrid drug for cancer therapeutics
- [3] Polymerization of 1-chloro-2-phenylacetylene derivatives by using a Brookhart-type catalyst†
- [4] Formamidine and cesium-based quasi-two-dimensional perovskites as photovoltaic absorbers†
- [5] A novel three-dimensional electroosmotic micromixer based on the Koch fractal principle
- [6] A closer look at the light-induced changes in the mechanical properties of azobenzene-containing polymers by statistical nanoindentation
- [7] On the structure, carbonyl-stretching frequencies and relative stability of trans- and cis-[W(CO)4(η2-alkene)2]0/+: a theoretical and IR spectroelectrochemical study†
- [8] Manipulation of the sterically hindering effect to realize AIE and TADF for high-performing nondoped solution-processed OLEDs with extremely low efficiency roll-off†
- [9] Evaluation of digestion procedures for the determination of selenium in soil comparing vapour generation and graphite furnace atomic absorption spectrometry with Zeeman-effect background correction
- [10] Photostability of gold nanoparticles with different shapes: the role of Ag clusters
Journal Name：Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 16881-33-7
